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Compound of Interest

Compound Name: Irdye 700DX

Cat. No.: B8822846 Get Quote

IRDye 700DX Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling IRDye 700DX. Below you will find

troubleshooting guides and frequently asked questions to address common issues

encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: How should I properly store lyophilized IRDye 700DX?

Lyophilized IRDye 700DX should be stored at -20°C in a sealed container, protected from

moisture and light.[1][2]

Q2: What is the recommended procedure for reconstituting IRDye 700DX NHS ester?

It is critical to reconstitute IRDye 700DX NHS ester in an anhydrous organic solvent such as

dimethyl sulfoxide (DMSO).[3][4] WARNING: Do not use aqueous solutions or buffers for initial

reconstitution, as the NHS ester reactive group is highly susceptible to hydrolysis, which will

inactivate the dye.[3]

Q3: What are the storage recommendations for reconstituted IRDye 700DX?

Once reconstituted in a suitable solvent, store the solution at -80°C for up to 6 months or at

-20°C for up to 1 month.[1] The container should be tightly sealed to prevent moisture

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8822846?utm_src=pdf-interest
https://www.benchchem.com/product/b8822846?utm_src=pdf-body
https://www.benchchem.com/product/b8822846?utm_src=pdf-body
https://www.benchchem.com/product/b8822846?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-D2189/IRDye-700DX-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-D2189/IRDye-700DX-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b8822846?utm_src=pdf-body
https://www.benchchem.com/product/b8822846?utm_src=pdf-body
https://www.protocols.io/view/labeling-of-fixed-cells-with-irdye-nhs-ester-react-gvbbw2n.pdf
https://www.smolecule.com/products/s9106197
https://www.protocols.io/view/labeling-of-fixed-cells-with-irdye-nhs-ester-react-gvbbw2n.pdf
https://www.benchchem.com/product/b8822846?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-D2189/IRDye-700DX-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


contamination.[1]

Q4: What are the key spectral properties of IRDye 700DX?

IRDye 700DX is a near-infrared (NIR) photosensitive dye.[5][6]

Property Wavelength

Maximum Absorption 689 nm[5][6][7]

Maximum Emission 702 nm[5]

Q5: What makes IRDye 700DX suitable for biological imaging?

IRDye 700DX possesses several advantageous properties for biological imaging:

High Photostability: It is an extremely photostable dye, allowing for extended exposure to

excitation light with minimal signal loss.[8][9]

Excellent Water Solubility: It dissolves readily in aqueous media without forming aggregates,

even in high salt buffers.[8][9]

High Quantum Yield and Extinction Coefficient: These contribute to its bright fluorescence

signal.[9]

Near-Infrared Fluorescence: Operating in the NIR spectrum (650-900 nm) dramatically

reduces autofluorescence from biological materials, leading to higher signal-to-noise ratios.

[8]

Troubleshooting Guides
Problem 1: Low or No Fluorescent Signal
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Potential Cause Recommended Solution

Dye Inactivity due to Hydrolysis

The NHS ester is moisture-sensitive. Ensure the

dye was reconstituted in anhydrous DMSO and

stored properly. If reconstituted in an aqueous

buffer, the dye will quickly hydrolyze and

become non-reactive.[3]

Inefficient Conjugation

Optimize the molar ratio of dye to the target

molecule (e.g., antibody). A recommended

starting point is a 3:1 molar ratio of IRDye

700DX to the protein.[6] For peptides, other

factors like steric hindrance or amine

inactivation can affect labeling.[10]

Incorrect Filter Sets

Verify that the excitation and emission filters on

your imaging system are appropriate for the

spectral properties of IRDye 700DX (Ex: ~689

nm, Em: ~702 nm).

Photobleaching (less common)

Although highly photostable, excessive

exposure to high-intensity light can eventually

lead to some signal loss.[8] Minimize light

exposure when not actively imaging.

Problem 2: High Background or Non-Specific Staining
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Potential Cause Recommended Solution

Excess Unbound Dye

Ensure the removal of all free dye from the

conjugate solution after the labeling reaction.

Size-exclusion chromatography (e.g., PD-10

desalting column) is a common and effective

method.[2][6][9]

Dye Aggregation

While IRDye 700DX has good water solubility,

improper storage or handling might lead to

aggregation.[9] Centrifuge the reconstituted dye

solution before use to pellet any aggregates.

Non-Specific Binding of Conjugate

Increase the number of wash steps after

incubation with the labeled molecule.[3] The

inclusion of a blocking step (e.g., with BSA) can

also help reduce non-specific binding.

High Cell Density

For cellular imaging, excessively high cell

confluence can increase background

fluorescence. It is recommended to have cells at

30-40% confluence.[5][6]

Experimental Protocols & Workflows
General Workflow for Antibody Conjugation
This diagram outlines the major steps for conjugating IRDye 700DX NHS ester to an antibody.

Preparation

Reaction Purification & Storage

Reconstitute IRDye 700DX
in Anhydrous DMSO

Mix Dye and Antibody
(e.g., 3:1 molar ratio)

Prepare Antibody in
Bicarbonate Buffer (pH 8.3)

Incubate in the Dark
(Room Temp, 60 min)

Purify via Size-Exclusion
Chromatography (PD-10) Store Conjugate at -80°C
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Click to download full resolution via product page

Workflow for IRDye 700DX Antibody Conjugation.

Detailed Protocol for Antibody Conjugation:

Dissolve the antibody (e.g., biotin-transferrin) in 0.1M sodium bicarbonate buffer (pH 8.3) to a

final concentration of 1 mg/mL.[6]

Reconstitute IRDye 700DX NHS ester in anhydrous DMSO to a concentration of 10 mg/mL.

[6]

Add the IRDye 700DX solution to the antibody solution at a molar ratio of 3:1 (dye:protein).

[6] The final volume of DMSO should be less than or equal to 5%.[6]

Incubate the reaction mixture for 60 minutes at room temperature in the dark.[6]

Remove the unconjugated dye using a PD-10 desalting column.[6]

Collect the first colored peak, which contains the antibody-dye conjugate.

Measure the absorbance at 280 nm and 689 nm to determine the degree of labeling. A dye-

to-protein ratio of 1.5-2.5 is often preferred.[5][6]

Store the purified conjugate at -80°C in the dark. Avoid repeated freeze-thaw cycles.[5][6]

Mechanism of Photoimmunotherapy (PIT)
IRDye 700DX is a key component in photoimmunotherapy. The following diagram illustrates

the mechanism of action.
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Step 1: Targeting

Step 2: Activation

Step 3: Cell Death
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Mechanism of Action for IRDye 700DX in Photoimmunotherapy.
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When an antibody conjugated to IRDye 700DX binds to its target antigen on a cancer cell,

subsequent irradiation with near-infrared light at approximately 690 nm activates the dye.[11]

[12][13] This activation causes a photochemical reaction, leading to the aggregation of the dye-

conjugate complex and rapid disruption of the cell membrane, ultimately resulting in necrotic

cell death.[11][12][13] This process is highly specific to the targeted cancer cells, minimizing

damage to surrounding healthy tissue.[5][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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